3-(8-Isoquinolinyl)-2-propyn-1-ol
Cat. No. B8581769
M. Wt: 183.21 g/mol
InChI Key: PJLRKLFYGHZIFD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04927826
Procedure details
A solution of 0.4 g of 3-(8-isoquinolinyl)-2-propyn-1-ol in a mixture of 10 mL of ethanol and 5 mL of methanol was hydrogenated over 0.06 g 10% Pd/C at room temperature and atmospheric pressure for 22 hours and then at 50 psi for 20 hours. After the catalyst was removed by filtration and the filtrate was concentrated, the residual oil was purified by HPLC (methanol-chloroform; 1:19) and crystallized from ethyl acetate-hexane to yield 0.136 g of 8-isoquinolinepropanol, mp 66°-69° C.
Identifiers
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REACTION_CXSMILES
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[CH:1]1[C:10]2[C:5](=[CH:6][CH:7]=[CH:8][C:9]=2[C:11]#[C:12][CH2:13][OH:14])[CH:4]=[CH:3][N:2]=1>C(O)C.CO.[Pd]>[CH:1]1[C:10]2[C:5](=[CH:6][CH:7]=[CH:8][C:9]=2[CH2:11][CH2:12][CH2:13][OH:14])[CH:4]=[CH:3][N:2]=1
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Inputs
Step One
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Name
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Quantity
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0.4 g
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Type
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reactant
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Smiles
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C1=NC=CC2=CC=CC(=C12)C#CCO
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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C(C)O
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Name
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Quantity
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5 mL
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Type
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solvent
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Smiles
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CO
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Step Two
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Name
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Quantity
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0.06 g
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Type
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catalyst
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Smiles
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[Pd]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
WAIT
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Type
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WAIT
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Details
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at 50 psi for 20 hours
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Duration
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20 h
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CUSTOM
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Type
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CUSTOM
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Details
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After the catalyst was removed by filtration
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the filtrate was concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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the residual oil was purified by HPLC (methanol-chloroform; 1:19)
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CUSTOM
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Type
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CUSTOM
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Details
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crystallized from ethyl acetate-hexane
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Outcomes
Product
Details
Reaction Time |
22 h |
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Name
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|
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Type
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product
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Smiles
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C1=NC=CC2=CC=CC(=C12)CCCO
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.136 g | |
| YIELD: CALCULATEDPERCENTYIELD | 33.3% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
